Cas no 634569-61-2 (7-fluoro-1-(4-methoxyphenyl)-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 7-fluoro-1-(4-methoxyphenyl)-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 634569-61-2
• MF: C₂₃H₁₅FN₂O₄
• MW: 402.374609231949
• CID: 5419702
• Update Time: 2025-08-04

7-fluoro-1-(4-methoxyphenyl)-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-1-(4-methoxyphenyl)-2-(2-pyridinyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
• [1]Benzopyrano[2,3-c]pyrrole-3,9-dione, 7-fluoro-1,2-dihydro-1-(4-methoxyphenyl)-2-(2-pyridinyl)-
• 7-fluoro-1-(4-methoxyphenyl)-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

• Inchi： 1S/C23H15FN2O4/c1-29-15-8-5-13(6-9-15)20-19-21(27)16-12-14(24)7-10-17(16)30-22(19)23(28)26(20)18-4-2-3-11-25-18/h2-12,20H,1H3
• InChI Key： YLRHQFZKTNIPKN-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=C2)C(C2=CC=C(OC)C=C2)C2C(=O)C3=CC(F)=CC=C3OC=2C1=O

Additional information on 7-fluoro-1-(4-methoxyphenyl)-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

7-Fluoro-1-(4-Methoxyphenyl)-2-(Pyridin-2-Yl)-1H,2H,3H,9H-Chromeno[2,3-C]Pyrrole-3,9-Dione: A Comprehensive Overview

The compound with CAS No. 634569-61-2, known as 7-fluoro-1-(4-methoxyphenyl)-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery and its potential applications in advanced materials.

The chromeno[2,3-c]pyrrole framework is a distinctive feature of this compound. This structure combines elements of chromene and pyrrole moieties, creating a conjugated system that enhances its electronic properties. The presence of the fluoro group at position 7 introduces additional electron-withdrawing effects, which can influence the compound's reactivity and stability. Furthermore, the 4-methoxyphenyl substituent at position 1 contributes to increased lipophilicity and potential bioavailability.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed various methodologies to optimize its synthesis pathway. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel approach using microwave-assisted synthesis to achieve higher yields and better purity. This method involves the condensation of an appropriate pyrrole derivative with a chromene precursor under optimized conditions.

The pyridin-2-yl group attached at position 2 plays a crucial role in modulating the electronic properties of the molecule. This substituent introduces aromaticity and enhances the molecule's ability to participate in π–π interactions. Such interactions are critical in determining the compound's behavior in biological systems and its potential for use in supramolecular chemistry.

Biological studies have revealed that this compound exhibits notable antioxidant activity. A study conducted by researchers at the University of California found that it effectively scavenges free radicals, making it a potential candidate for antiaging skincare products or as a dietary supplement. Additionally, preliminary assays indicate that it may possess anti-inflammatory properties, which could be explored further for therapeutic applications.

In terms of pharmacokinetics, recent investigations have focused on understanding its absorption, distribution, metabolism, and excretion (ADME) profile. Preclinical studies suggest that the 4-methoxyphenyl group enhances oral bioavailability by improving solubility and permeability across biological membranes. However, further studies are required to confirm these findings and assess toxicity profiles.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a promising candidate for use in organic electronics. Researchers at MIT have explored its potential as a component in organic light-emitting diodes (OLEDs), where its high electron mobility could enhance device efficiency.

Moreover, the chromeno[2,3-c]pyrrole core has been identified as a valuable building block for constructing more complex molecular architectures. By modifying substituents at various positions on the ring system, chemists can tailor the molecule's properties for specific applications. For example, introducing electron-donating groups could enhance its conductivity for use in flexible electronics.

In conclusion, 7-fluoro-1-(4-methoxyphenyl)-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and promising biological activities position it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to fields ranging from medicine to materials science.